Cas no 367922-07-4 (Ethyl 4-Bromo-4,4-Difluoroacetoacetate)

367922-07-4 structure
Product name:Ethyl 4-Bromo-4,4-Difluoroacetoacetate
CAS No:367922-07-4
MF:C6H7BrF2O3
MW:245.018788576126
MDL:MFCD16616789
CID:1479360
PubChem ID:11322531
Ethyl 4-Bromo-4,4-Difluoroacetoacetate Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 4-bromo-4,4-difluoro-3-oxo-, ethyl ester
- ethyl 4-bromo-4,4-difluoro-3-oxobutanoate
- ETHYL 4-BROMO-4,4-DIFLUOROACETOACETATE
- DTXSID00462346
- Ethyl4-bromo-4,4-difluoro-3-oxobutanoate
- DCOGKVHCIAKKQH-UHFFFAOYSA-N
- 367922-07-4
- CS-0245898
- EN300-313110
- G65916
- Ethyl 4-bromo-4,4-difluoro-3-oxobutanoate, Ethyl 4-bromo-4,4-difluoro-3-oxobutyrate
- SCHEMBL17275140
- Ethyl 4-Bromo-4,4-Difluoroacetoacetate
-
- MDL: MFCD16616789
- Inchi: InChI=1S/C6H7BrF2O3/c1-2-12-5(11)3-4(10)6(7,8)9/h2-3H2,1H3
- InChI Key: DCOGKVHCIAKKQH-UHFFFAOYSA-N
- SMILES: CCOC(=O)CC(=O)C(F)(F)Br
Computed Properties
- Exact Mass: 243.95461
- Monoisotopic Mass: 243.95466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Ethyl 4-Bromo-4,4-Difluoroacetoacetate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-313110-0.5g |
ethyl 4-bromo-4,4-difluoro-3-oxobutanoate |
367922-07-4 | 95% | 0.5g |
$691.0 | 2023-09-05 | |
TRC | E941135-10mg |
Ethyl 4-Bromo-4,4-Difluoroacetoacetate |
367922-07-4 | 10mg |
$ 70.00 | 2022-06-05 | ||
1PlusChem | 1P00D5V9-1g |
Ethyl 4-bromo-4,4-difluoro-3-oxobutanoate, Ethyl 4-bromo-4,4-difluoro-3-oxobutyrate |
367922-07-4 | 95% | 1g |
$642.00 | 2025-02-26 | |
A2B Chem LLC | AG13333-100mg |
Ethyl 4-bromo-4,4-difluoro-3-oxobutanoate, Ethyl 4-bromo-4,4-difluoro-3-oxobutyrate |
367922-07-4 | 95% | 100mg |
$146.00 | 2024-04-20 | |
Apollo Scientific | PC51132-250mg |
Ethyl 4-bromo-4,4-difluoroacetoacetate |
367922-07-4 | 250mg |
£459.00 | 2025-02-21 | ||
Enamine | EN300-313110-10.0g |
ethyl 4-bromo-4,4-difluoro-3-oxobutanoate |
367922-07-4 | 95% | 10.0g |
$3807.0 | 2023-02-25 | |
Enamine | EN300-313110-0.05g |
ethyl 4-bromo-4,4-difluoro-3-oxobutanoate |
367922-07-4 | 95% | 0.05g |
$205.0 | 2023-09-05 | |
TRC | E941135-100mg |
Ethyl 4-Bromo-4,4-Difluoroacetoacetate |
367922-07-4 | 100mg |
$ 365.00 | 2022-06-05 | ||
TRC | E941135-50mg |
Ethyl 4-Bromo-4,4-Difluoroacetoacetate |
367922-07-4 | 50mg |
$ 250.00 | 2022-06-05 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1316568-250mg |
Ethyl 4-bromo-4,4-difluoro-3-oxobutanoate |
367922-07-4 | 95% | 250mg |
¥7884.00 | 2024-05-16 |
Ethyl 4-Bromo-4,4-Difluoroacetoacetate Related Literature
-
Shwan A. Hamad,Vesselin N. Paunov Soft Matter, 2012,8, 5069-5077
-
Peter Kauffman,Elain Fu,Barry Lutz,Paul Yager Lab Chip, 2010,10, 2614-2617
-
Vyacheslav Y. Sosnovskikh,Alexander V. Safrygin,Marina A. Ezhikova RSC Adv., 2016,6, 30056-30069
-
Taku Shoji,Shuhei Sugiyama,Takanori Araki,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Shigeki Mori,Tetsuo Okujima,Masafumi Yasunami Org. Biomol. Chem., 2017,15, 3917-3923
-
Magdalena Barwiolek,Edward Szlyk,Anna Kozakiewicz,Tadeusz Muziol,Alina Bieńko,Julia Jezierska Dalton Trans., 2018,47, 13902-13912
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(CAS:367922-07-4)Ethyl 4-Bromo-4,4-Difluoroacetoacetate

Purity:95%+
Quantity:1g/5g/10g/100g
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